Cas no 1261886-89-8 (5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile)

5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile is a heterocyclic organic compound featuring a fused pyrrolopyridine core with a phenyl substituent and an acetonitrile functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of biologically active molecules. Its rigid aromatic framework and electron-rich properties enhance its utility in cross-coupling reactions and as a building block for complex heterocyclic systems. The compound’s high purity and stability under standard conditions ensure reliable performance in synthetic applications. Its versatility in medicinal chemistry, especially in kinase inhibitor development, underscores its importance as a specialized chemical reagent.

5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile structure

1261886-89-8 structure

Product Name:5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile

CAS No:1261886-89-8

MF:C₁₅H₁₁N₃

MW:233.267942667007

CID:4913057

Update Time:2025-10-28

5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile
- Inchi： 1S/C15H11N3/c16-7-6-14-9-12-8-13(10-17-15(12)18-14)11-4-2-1-3-5-11/h1-5,8-10H,6H2,(H,17,18)
- InChI Key： DFKFDGDWDFLPRS-UHFFFAOYSA-N
- SMILES： N1C(CC#N)=CC2=CC(=CN=C12)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 326
XLogP3: 2.6
Topological Polar Surface Area: 52.5

5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026001240-250mg	5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile	1261886-89-8	97%	250mg	$646.00	2022-04-03
Alichem	A026001240-500mg	5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile	1261886-89-8	97%	500mg	$989.80	2022-04-03
Alichem	A026001240-1g	5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile	1261886-89-8	97%	1g	$1,780.80	2022-04-03

5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile Related Literature

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Additional information on 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile

Introduction to 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile (CAS No. 1261886-89-8)

5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile (CAS No. 1261886-89-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile consists of a pyrrolopyridine core with a phenyl substituent at the 5-position and an acetonitrile group at the 2-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, which is crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles. The acetonitrile group, in particular, is known to enhance the solubility and metabolic stability of the molecule, making it more suitable for in vivo studies.

Recent studies have highlighted the potential of 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain sensation. Additionally, preliminary data suggest that 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In the context of cancer research, 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings have paved the way for further preclinical and clinical evaluations to assess its efficacy and safety as a potential cancer therapeutic.

Beyond its direct biological activities, 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile also serves as a valuable scaffold for drug discovery and development. Its modular structure allows for easy functionalization and modification, enabling researchers to explore a wide range of analogs with enhanced potency and selectivity. This flexibility is particularly important in addressing the challenges associated with drug resistance and off-target effects.

In summary, 5-Phenyl-1H-pyrrolo[2,3-b]pyridine-2-acetonitrile (CAS No. 1261886-89-8) is a promising compound with a broad spectrum of biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry. As more data become available from preclinical and clinical studies, it is anticipated that this compound will play a significant role in the development of novel treatments for various diseases.